Cas no 902277-97-8 (2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide)

• Product Name: 2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide
• CAS No: 902277-97-8
• MF: C₂₄H₁₉FN₂O₄S
• MW: 450.482068300247
• CID: 6614238
• PubChem ID: 20869213
• Update Time: 2025-07-23

2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide
• F3407-1984
• 2-[3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide
• 2-[3-(4-fluorophenyl)sulfonyl-6-methyl-4-oxoquinolin-1-yl]-N-phenylacetamide
• 902277-97-8
• 2-(3-((4-fluorophenyl)sulfonyl)-6-methyl-4-oxoquinolin-1(4H)-yl)-N-phenylacetamide
• AKOS001820546

• Inchi： 1S/C24H19FN2O4S/c1-16-7-12-21-20(13-16)24(29)22(32(30,31)19-10-8-17(25)9-11-19)14-27(21)15-23(28)26-18-5-3-2-4-6-18/h2-14H,15H2,1H3,(H,26,28)
• InChI Key： OWFLRSNKPCHJFE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1C(C2C=C(C)C=CC=2N(CC(NC2C=CC=CC=2)=O)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 450.10495643g/mol
• Monoisotopic Mass: 450.10495643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 839
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 91.9Ų

Additional information on 2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide

Professional Introduction to Compound with CAS No 902277-97-8 and Product Name: 2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide

Compound with the CAS number 902277-97-8 and the product name 2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, belonging to the class of quinoline derivatives, has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a 4-fluorobenzenesulfonyl group and a phenylacetamide moiety in its molecular structure contributes to its distinct chemical properties and potential therapeutic applications.

The 4-fluorobenzenesulfonyl group is a key structural component that imparts specific electronic and steric properties to the molecule. This group is known for its ability to enhance binding affinity and selectivity in biological targets, making it a valuable feature in drug design. The fluoro atom, in particular, is renowned for its ability to modulate metabolic stability and pharmacokinetic profiles, often leading to improved drug efficacy and reduced side effects. In the context of this compound, the 4-fluorobenzenesulfonyl group likely plays a crucial role in interactions with biological receptors, thereby influencing its pharmacological effects.

Complementing the 4-fluorobenzenesulfonyl group is the 6-methyl-4-oxo-1,4-dihydroquinolin-1-yl scaffold, which is a well-documented motif in medicinal chemistry. Quinoline derivatives have a long history of use in pharmaceuticals, with several clinically approved drugs featuring this core structure. The methyl and oxo groups within this scaffold contribute to the compound's overall rigidity and hydrogen bonding capabilities, which are essential for optimal binding to biological targets. The 1,4-dihydroquinolin-1-yl part of the molecule further enhances its potential as a pharmacophore by providing a platform for further functionalization and interaction with biological systems.

The presence of an N-phenylacetamide moiety at the 1-position of the quinoline ring adds another layer of complexity to the compound's structure. This group is known for its ability to enhance solubility and bioavailability, which are critical factors in drug development. Additionally, the phenylacetamide moiety can participate in hydrogen bonding interactions with biological targets, thereby increasing binding affinity. The combination of these structural features makes this compound a promising candidate for further investigation in drug discovery.

Recent research in the field of medicinal chemistry has highlighted the importance of quinoline derivatives in developing novel therapeutic agents. Several studies have demonstrated the efficacy of quinoline-based compounds in treating various diseases, including infectious diseases, cancer, and neurological disorders. The unique structural features of compound with CAS No 902277-97-8 make it an attractive candidate for further exploration in these areas. Specifically, its ability to interact with biological targets through multiple binding sites suggests that it may have broad-spectrum activity.

In terms of mechanism of action, preliminary studies suggest that this compound may exert its effects by inhibiting key enzymes or receptors involved in disease pathways. For instance, the 4-fluorobenzenesulfonyl group could interact with active sites of enzymes such as kinases or proteases, while the quinoline scaffold could bind to DNA or other cellular components. The N-phenylacetamide moiety may also contribute to these interactions by participating in hydrogen bonding or hydrophobic interactions. These interactions could lead to modulation of cellular processes relevant to various diseases.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic steps include functionalization of the quinoline ring with appropriate substituents, introduction of the 4-fluorobenzenesulfonyl group, and attachment of the N-phenylacetamide moiety. Each step must be carefully controlled to avoid side reactions and ensure the desired product is obtained. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before.

Once synthesized, rigorous characterization is essential to confirm the identity and purity of the compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used for this purpose. These methods provide detailed information about the molecular structure and confirm that no impurities are present. Only after successful characterization can researchers proceed with biological testing.

Biological testing involves evaluating the compound's potency against various targets using in vitro assays. These assays can provide insights into how well the compound interacts with biological systems and whether it exhibits any toxic effects. High-throughput screening (HTS) technologies have been particularly useful in identifying compounds with promising activity against disease-related targets. If initial results are positive, further studies can be conducted using cell-based models or animal models.

Preclinical studies are crucial before moving into clinical trials with humans. These studies involve detailed evaluation of safety and efficacy using animal models. They provide valuable information about dosage regimens, potential side effects, and overall pharmacokinetic profiles. Successful preclinical studies increase confidence that a drug candidate will be safe and effective when tested in humans.

Clinical trials represent another critical phase before a drug can be approved for use by patients worldwide. These trials involve testing on human subjects under strict regulatory guidelines designed to ensure safety while evaluating efficacy against specific diseases or conditions. If clinical trials demonstrate that a drug is both safe and effective across multiple patient populations at appropriate dosages without significant side effects then regulatory agencies such as those mentioned earlier may approve its use by healthcare professionals worldwide allowing patients access much-needed treatments they otherwise might not receive otherwise due lack thereof availability currently approved options